Cas no 1508535-64-5 (1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide)

1-(Methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide is a specialized cyclohexane derivative featuring both a methylamino and a 1,2,4-triazole substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural framework, which combines a carboxamide group with a heterocyclic moiety. The presence of the 1,2,4-triazole ring enhances its utility in medicinal chemistry, particularly in the development of antifungal and antimicrobial agents. Its cyclohexane backbone provides conformational stability, while the functional groups offer sites for further derivatization. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications.
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide structure
1508535-64-5 structure
Product Name:1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide
CAS No:1508535-64-5
MF:C10H17N5O
MW:223.274881124496
CID:6090353
PubChem ID:79642276
Update Time:2025-06-14

1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide
    • Cyclohexanecarboxamide, 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)-
    • 1508535-64-5
    • EN300-1140046
    • AKOS018198964
    • CS-0288335
    • Inchi: 1S/C10H17N5O/c1-12-10(9(11)16)4-2-3-8(5-10)15-7-13-6-14-15/h6-8,12H,2-5H2,1H3,(H2,11,16)
    • InChI Key: GVOMSBSIPOQJCD-UHFFFAOYSA-N
    • SMILES: C1(NC)(C(N)=O)CCCC(N2C=NC=N2)C1

Computed Properties

  • Exact Mass: 223.14331018g/mol
  • Monoisotopic Mass: 223.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 477.3±55.0 °C(Predicted)
  • pka: 16.09±0.40(Predicted)

1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide Pricemore >>

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Additional information on 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide

Research Brief on 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide (CAS: 1508535-64-5)

The compound 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide (CAS: 1508535-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide, which combines a cyclohexane scaffold with a 1,2,4-triazole moiety. This combination is believed to confer enhanced binding affinity and selectivity toward specific biological targets. Computational modeling and in vitro assays suggest that the compound exhibits promising activity against enzymes involved in inflammatory pathways, making it a candidate for further development in anti-inflammatory therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide, optimizing yield and purity. The study reported a novel catalytic method that reduced byproduct formation, achieving a yield of 78%. Additionally, the compound demonstrated stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations have further revealed that 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide acts as a modulator of key signaling pathways, including NF-κB and MAPK. Preclinical trials in murine models showed a significant reduction in pro-inflammatory cytokines, with minimal off-target effects. These findings position the compound as a viable lead for developing next-generation anti-inflammatory agents.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability and long-term toxicity require further investigation. Ongoing research aims to address these gaps through structural derivatization and formulation optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's progression toward clinical trials.

In conclusion, 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and pharmacological profile underscore its potential as a therapeutic agent. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties to fully realize its clinical potential.

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